Cas no 38078-09-0 (Diethylaminosulfur trifluoride)

Diethylaminosulfur trifluoride Chemical and Physical Properties
Names and Identifiers
-
- Diethylaminosulfur trifluoride
- DAST
- (Diethylamino)sulfur trifluoride
- (Diethylamino)sulfur Trifluoride [Fluorinating Reagent]
- Diethylaminosulfur trifluoride(DAST)
- Diethylaminosulphur trifluoride (DAST)
- N-ethyl-N-(trifluoro-λ<sup>4</sup>-sulfanyl)ethanamine
- (Diethylamino)sulfur Trifluoride (DAST)
- Sulfur Trifluoride Diethylamine Complex
- DAST solution in dichloromethane
- diethylaminosulphur trifluoride
- diethylaminosulfurtrifluoride
- (Diethylamino)sulphur trifluoride
- diethylaminosulphurtrifluoride
- diethyl aminosulfurtrifluoride
- diethylamino sulfur trifluoride
- 78622BV6IJ
- Sulfur, (N-ethylethanaminato)trifluoro-, (T-4)-
- N-ETHYL-N-(TRIFLUORO-LAMBDA4-SULFANYL)ETHANAMINE
- Diethylaminosulfur trifluoride, 95%
- Diethylaminosulfur trifluoride; 95%
- EN300-97056
- (N-ethylethanaminato)-trifluorosulfur
- N,N-diethlaminosulfur trifluoride
- Q-101268
- Q412982
- diethyl(trifluoro-lambda4-sulfanyl)amine
- diethylamino-sulfur-trifluoride
- GS-3627
- DTXSID20191484
- N-ethyl-N-[tris(fluoranyl)-$l^{4}-sulfanyl]ethanamine
- n-ethyl-n-(trifluoro-lambda4-sulfanyl)-1-ethanamine
- (Diethylamino)sulfur trifluoride, technical, packed in PTFE bottles, >=90% (NMR)
- UNII-78622BV6IJ
- SCHEMBL1693
- trifluoro(diethylamino)sulfur
- Sulfur, (N-ethylethanaminato)trifluoro-, (beta-4)-
- N,N-diethyl-1,1,1-trifluoro-l4-sulfanamine
- FT-0604910
- diethylamino-sulfur trifluoride
- n-ethyl-n-(trifluoro-lambda4-sulphanyl)-1-ethanamine
- AKOS005063399
- DAST (FLUORINATING AGENT)
- (T-4)-(N-Ethylethanaminato)trifluorosulfur
- diethylamino-sulphur trifluoride
- diethylaminosulfur trifluoride (DAST)
- diethylaminosulfur triflouride
- CSJLBAMHHLJAAS-UHFFFAOYSA-N
- N-ethyl-N-(trifluoro-$l^{4}-sulfanyl)ethanamine
- N,N-diethylaminosulfur trifluoride
- FD2004
- AMY1267
- N-ethyl-N-(trifluor-lambda4-sulfanyl)ethanamin
- F0001-1088
- (Diethylamino)sulfer trifluoride
- diethylaminosulfate trifluoride
- A824005
- diethylamino sulfurtrifluoride
- C4H10F3NS
- D1868
- diethylaminosulfur trifloride
- (Diethylamino) trifluorosulfur
- EINECS 253-771-2
- diethylaminosulfurtrifloride
- MFCD00000363
- CS-W004256
- (Diethylamino) sulfur trifluoride
- DIETHYLAMINOSULFUR TRIFLUORIDE [MI]
- Diethylaminosulfur trifluorid
- diethylaminosulfer trifluoride
- 38078-09-0
- diethylamino sulphur trifluoride
- (diethylamino)-sulfur trifluoride
- BCP12989
- (n,n-diethylamino)sulfur trifluoride
- (DIETHYLAMINO)TRIFLUOROSULFUR
- DTXCID30113975
- DB-001351
- STL555399
- N-ethyl-N-(trifluoro-lambda~4~-sulfanyl)ethanamine
- BBL101603
-
- MDL: MFCD00000363
- Inchi: 1S/C4H10F3NS/c1-3-8(4-2)9(5,6)7/h3-4H2,1-2H3
- InChI Key: CSJLBAMHHLJAAS-UHFFFAOYSA-N
- SMILES: S(N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])(F)(F)F
- BRN: 1849066
Computed Properties
- Exact Mass: 161.048605g/mol
- Surface Charge: 0
- XLogP3: 3.5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 161.048605g/mol
- Monoisotopic Mass: 161.048605g/mol
- Topological Polar Surface Area: 4.2Ų
- Heavy Atom Count: 9
- Complexity: 78.4
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- Color/Form: Tawny liquid
- Density: 1.22 g/mL at 25 °C(lit.)
- Melting Point: No data available
- Boiling Point: 30-32 °C/3 mmHg(lit.)
- Flash Point: Fahrenheit: 73.4 ° f
Celsius: 23 ° c - Refractive Index: 1.41-1.416
- Water Partition Coefficient: decompose
- PSA: 28.54000
- LogP: 2.70130
- Color/Form: 1.0 M in dichloromethane
- Solubility: Soluble in most nonpolar organic solvents, it is usually used in CH2Cl2, CHCl3 and CCl4.
- Merck: 3113
- Sensitiveness: Moisture Sensitive
Diethylaminosulfur trifluoride Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H226,H302,H312,H314,H332
- Warning Statement: P280,P305+P351+P338,P310
- Hazardous Material transportation number:UN 2920 8/PG 1
- WGK Germany:3
- Hazard Category Code: 10-14-20/21/22-34
- Safety Instruction: S16-S26-S36/37/39-S45
- FLUKA BRAND F CODES:3-10-21
-
Hazardous Material Identification:
- HazardClass:8
- Storage Condition:2-8°C
- Risk Phrases:R10; R14; R35; R5
- Packing Group:I
- PackingGroup:I
- Safety Term:8
Diethylaminosulfur trifluoride Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Diethylaminosulfur trifluoride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
BAI LING WEI Technology Co., Ltd. | 969601-5G |
Diethylaminosulfur trifluoride, 95%, for synthesis |
38078-09-0 | 95% | 5G |
¥ 89 | 2022-04-26 | |
BAI LING WEI Technology Co., Ltd. | 969601-100G |
Diethylaminosulfur trifluoride, 95%, for synthesis |
38078-09-0 | 95% | 100G |
¥ 908 | 2022-04-26 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | D036R-5g |
Diethylaminosulfur trifluoride |
38078-09-0 | 95% | 5g |
¥102.0 | 2022-09-28 | |
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | E235253-25g |
Diethylaminosulfur trifluoride |
38078-09-0 | ≥95% | 25g |
¥1350元 | 2023-09-15 | |
Oakwood | 002323-1Kg |
Diethylaminosulfur trifluoride |
38078-09-0 | 95% | 1kg |
$2210.00 | 2023-09-15 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | A11992-25g |
Diethylaminosulfur trifluoride, 95% |
38078-09-0 | 95% | 25g |
¥3971.00 | 2023-07-08 | |
Oakwood | 002323-1g |
Diethylaminosulfur trifluoride |
38078-09-0 | 95% | 1g |
$2050.00 | 2024-07-19 | |
abcr | AB115869-100 g |
Diethylaminosulfur trifluoride (DAST), 95%; . |
38078-09-0 | 95% | 100 g |
€297.30 | 2023-07-20 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D807438-100g |
(Diethylamino)sulfur trifluoride |
38078-09-0 | 95% | 100g |
¥839.00 | 2022-01-11 | |
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY001034-25g |
3-(1H-Tetrazol-5-yl)propan-1-amine Hydrochloride |
38078-09-0 | Tech. 90% | 25g |
120.0 | 2021-08-13 |
Diethylaminosulfur trifluoride Suppliers
Diethylaminosulfur trifluoride Related Literature
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1. Stereochemistry of catabolism of the DNA base thymine and of the anti-cancer drug 5-fluorouracilDavid Gani,Peter B. Hitchcock,Douglas W. Young J. Chem. Soc. Perkin Trans. 1 1985 1363
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Martyn Frederickson,Aleksander W. Roszak,John R. Coggins,Adrian J. Lapthorn,Chris Abell Org. Biomol. Chem. 2004 2 1592
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Yunwei Chen,Xiang Sun,Ningjie Wu,Jingbai Li,Shengnan Jin,Yongliang Zhong,Zirui Liu,Andrey Rogachev,Hyun-Soon Chong Org. Biomol. Chem. 2016 14 920
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4. Preparation of aromatase inhibitors. Synthesis of 19,19-difluoro-4-hydroxyandrost-4-ene-3,17-dione and related compoundsJohn Mann,Barbara Pietrzak J. Chem. Soc. Perkin Trans. 1 1987 385
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Deeksha,Bittu,Ritesh Singh Org. Biomol. Chem. 2023 21 6456
Additional information on Diethylaminosulfur trifluoride
Diethylaminosulfur Trifluoride (CAS No. 38078-09-0): A Comprehensive Overview
Diethylaminosulfur trifluoride, commonly known as DAST, is a versatile and widely used reagent in organic synthesis. With the CAS number 38078-09-0, DAST has gained significant attention in the chemical and pharmaceutical industries due to its unique properties and applications. This comprehensive overview aims to provide a detailed understanding of DAST, including its chemical structure, synthesis methods, reactivity, and recent advancements in its use in various fields.
The chemical structure of Diethylaminosulfur trifluoride (DAST) consists of a sulfur atom bonded to three fluorine atoms and an N,N-diethylamine group. The molecular formula is C4H11F3NOS, and its molecular weight is approximately 168.19 g/mol. The presence of the highly electronegative fluorine atoms and the electron-donating diethylamine group imparts unique reactivity to DAST, making it an excellent fluorinating agent.
DAST can be synthesized through the reaction of sulfur trioxide with diethylamine and subsequent treatment with anhydrous hydrogen fluoride. This method yields high purity DAST, which is crucial for its use in sensitive synthetic transformations. The synthesis process involves careful control of temperature and pressure to ensure the formation of the desired product without side reactions.
The reactivity of Diethylaminosulfur trifluoride (DAST) is primarily attributed to its ability to transfer fluorine atoms to various substrates. DAST is particularly effective in converting alcohols, carboxylic acids, and other functional groups into their corresponding fluoro derivatives. This property has made it an indispensable tool in the synthesis of fluorinated compounds, which are essential in pharmaceuticals, agrochemicals, and materials science.
In recent years, significant advancements have been made in the application of DAST in organic synthesis. One notable area is the development of new methodologies for the selective fluorination of complex molecules. For instance, researchers have reported the use of DAST in tandem reactions that combine fluorination with other transformations, such as C-H activation or cross-coupling reactions. These methodologies have expanded the scope of DAST's utility and have led to more efficient and selective synthetic routes.
The use of DAST in pharmaceutical research has also seen substantial progress. Fluorinated compounds are known for their improved pharmacological properties, such as enhanced metabolic stability and increased bioavailability. DAST has been employed in the synthesis of several drug candidates, including antiviral agents, anticancer drugs, and central nervous system (CNS) modulators. For example, a recent study published in the Journal of Medicinal Chemistry described the use of DAST in the synthesis of a novel series of fluoro-substituted pyrimidines with potent antiviral activity against HIV-1.
Beyond pharmaceuticals, DAST has found applications in materials science and polymer chemistry. Fluorinated polymers exhibit unique properties such as low surface energy, high thermal stability, and chemical resistance. DAST has been used to introduce fluorine atoms into polymer chains through various synthetic strategies, leading to the development of advanced materials with improved performance characteristics.
Safety considerations are paramount when handling Diethylaminosulfur trifluoride. Although not classified as a hazardous material under certain regulations, proper precautions should be taken due to its reactivity and potential for generating toxic fumes. Users should work under well-ventilated conditions and use appropriate personal protective equipment (PPE) such as gloves and goggles.
In conclusion, Diethylaminosulfur trifluoride (DAST) remains a valuable reagent in organic synthesis due to its unique properties and wide range of applications. Ongoing research continues to expand its utility in various fields, from pharmaceuticals to materials science. As new methodologies are developed and optimized, DAST is likely to play an increasingly important role in advancing synthetic chemistry and related disciplines.
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